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Abstract: This whitepaper provides a comprehensive technical overview of the synthetic

anabolic-androgenic steroid (AAS) Norbolethone. It details its initial development, chemical

properties, and the reasons for its commercial abandonment. The document further explores

the re-emergence of Norbolethone as a "designer" steroid in the early 2000s, central to the

Bay Area Laboratory Co-operative (BALCO) doping scandal. We will examine the molecular

pharmacology of Norbolethone, including its mechanism of action via the androgen receptor.

Finally, this guide presents detailed analytical methodologies for the detection of Norbolethone
and its metabolites in biological samples, a critical outcome of the BALCO investigation. This

paper is intended for researchers, scientists, and professionals in the fields of drug

development, endocrinology, and anti-doping science.

Introduction to Norbolethone
Historical Context and Development
Norbolethone (13-ethyl-17-hydroxy-18,19-dinor-17alpha-pregn-4-en-3-one) is a synthetic,

orally active anabolic-androgenic steroid.[1] It was first synthesized in 1966 by Wyeth

Laboratories.[2] The initial research into Norbolethone focused on its potential therapeutic

applications, including promoting weight gain and treating short stature.[1][2] Despite

undergoing clinical trials in humans during the 1960s, Wyeth Laboratories never commercially

marketed the drug.[2] The project was ultimately abandoned due to concerns about its potential

toxicity and adverse side effects, including bleeding disorders.[2][3] For decades,

Norbolethone remained an obscure compound, largely unknown outside of specialized

scientific literature.
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Chemical Properties
Norbolethone is a 19-nor anabolic steroid, structurally related to norethandrolone.[1] Its

chemical structure is distinguished by a 17α-ethyl group, which enhances its oral bioavailability.

The key physicochemical properties of Norbolethone are summarized in Table 1.

Property Value

IUPAC Name

(8R,9S,10R,13S,14S,17S)-13,17-diethyl-17-

hydroxy-1,2,6,7,8,9,10,11,12,14,15,16-

dodecahydrocyclopenta[a]phenanthren-3-one

CAS Number 1235-15-0

Molecular Formula C21H32O2

Molar Mass 316.485 g·mol−1

The BALCO Scandal: A Case Study in Designer
Steroids
Overview of the Bay Area Laboratory Co-operative
(BALCO)
The Bay Area Laboratory Co-operative (BALCO), founded by Victor Conte, began as a sports

nutrition and testing facility.[4][5] However, it evolved into a sophisticated operation at the

center of a major sports doping scandal.[5][6] BALCO supplied a number of high-profile

professional athletes with a cocktail of performance-enhancing drugs, including undetectable

"designer" steroids.[4][5]

The Role of Victor Conte and Patrick Arnold
Victor Conte orchestrated the distribution of these performance-enhancing drugs to elite

athletes.[7] The "designer" steroids were synthesized by organic chemist Patrick Arnold.[7][8][9]

Arnold's role was to create potent anabolic agents that were not on the list of banned

substances and could evade standard anti-doping tests.[8][9] He provided BALCO with

Norbolethone and was also the creator of Tetrahydrogestrinone (THG), another infamous

designer steroid known as "The Clear".[8][9][10]
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Re-emergence and Identification of Norbolethone
In 2002, the obscurity of Norbolethone came to an end when Dr. Don Catlin, then the director

of the UCLA Olympic Analytical Laboratory, identified it in an athlete's urine sample for the first

time.[1][2] The sample presented an unusual profile with exceptionally low levels of

endogenous steroids, suggesting the presence of a suppressive anabolic agent.[1] Since

Norbolethone was never commercially marketed, its detection pointed to a clandestine source.

[1] This discovery was a pivotal moment in the unfolding BALCO scandal, highlighting the use

of previously unknown or unmarketed drugs to circumvent anti-doping regulations.[11][12] U.S.

cyclist Tammy Thomas was the first athlete to be sanctioned for its use.[2]

Molecular Pharmacology of Norbolethone
Mechanism of Action: Androgen Receptor Binding
Like other anabolic-androgenic steroids, Norbolethone exerts its physiological effects primarily

through its interaction with the androgen receptor (AR).[13][14] The AR is a member of the

nuclear receptor superfamily.[15] Upon binding with an androgen like Norbolethone, the

receptor-ligand complex undergoes a conformational change.[14] This complex then

translocates into the cell nucleus, where it binds to specific DNA sequences known as

androgen response elements (AREs).[14][15] This binding modulates the transcription of target

genes, leading to an increase in protein synthesis in muscle cells, which results in muscle

hypertrophy.[13][14]
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Diagram 1: Androgen Receptor Signaling Pathway for Norbolethone.

Analytical Chemistry and Detection
The identification of Norbolethone in athletes' urine was a significant achievement in anti-

doping science, primarily accomplished using Gas Chromatography-Mass Spectrometry (GC-

MS).[1][12]

Experimental Protocol: Extraction and Derivatization of
Urinary Steroids
The following protocol is a generalized procedure for the extraction and preparation of steroids

from a urine matrix for GC-MS analysis, based on common methodologies.

Enzymatic Hydrolysis: To a 2 mL urine sample, add 0.6 mL of phosphate buffer (pH 6.5)

containing β-glucuronidase from E. coli. Incubate the mixture at approximately 45-55°C for

30-60 minutes to deconjugate the steroid metabolites.[16]

Solid-Phase Extraction (SPE):

Condition a C18 SPE cartridge with 1 mL of methanol/acetonitrile followed by 1 mL of

deionized water.[16]

Load the hydrolyzed urine sample onto the cartridge.

Wash the cartridge with deionized water to remove interfering substances.

Elute the steroids with methanol or acetonitrile.

Derivatization:

Evaporate the eluate to dryness under a stream of nitrogen at approximately 70°C.[17]

To the dry residue, add 200 µL of pyridine and 200 µL of a silylating agent such as N-

methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) or a mixture of BSTFA.[17]

Incubate the mixture at 70°C for 30 minutes to form trimethylsilyl (TMS) derivatives of the

steroids.[17] This step is crucial as it increases the volatility and thermal stability of the
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steroids for GC analysis.

Experimental Protocol: GC-MS Analysis for
Norbolethone Detection
The following outlines typical GC-MS parameters for the analysis of steroid derivatives.

Parameter Specification

GC Column

CPS Analitica CC-5 MS capillary column (or

similar 5% phenyl methylpolysiloxane column),

30-50 m length, 0.25 mm ID, 0.25 µm film

thickness.[18]

Carrier Gas Helium at a constant flow rate of ~1 mL/min.[16]

Injector Splitless mode at 285°C.[18]

Oven Program

Initial temp 150°C, ramp to 230°C at 50°C/min,

then ramp to 315°C at 7°C/min, hold for 25 min.

[16][18]

MS Ion Source Electron Ionization (EI) at 70 eV.

MS Temperatures Ion source at 230°C, quadrupole at 150°C.[18]

MS Mode

Scan mode (e.g., m/z 75-700) for initial

identification and comparison with spectral

libraries.[18] Selected Ion Monitoring (SIM) or

Multiple Reaction Monitoring (MRM) for

targeted, high-sensitivity analysis.[16]

Experimental Workflow
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Diagram 2: Experimental Workflow for Norbolethone Detection.
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Conclusion
The story of Norbolethone is a compelling example of how a forgotten pharmaceutical

compound can be repurposed for illicit use in sports. Its development and subsequent

abandonment by the pharmaceutical industry left a gap in regulatory and testing frameworks

that was exploited decades later. The BALCO scandal, and specifically the detection of

Norbolethone by Dr. Don Catlin and his team, served as a critical wake-up call for the anti-

doping community.[6] It underscored the necessity of developing more sophisticated, non-

targeted detection methods and fostering proactive research to identify potential "designer"

drugs before they become widespread. The analytical chemistry techniques refined in the wake

of this scandal have become the bedrock of modern anti-doping protocols, ensuring a more

level playing field for athletes. The case of Norbolethone remains a pivotal chapter in the

history of sports doping and a testament to the ongoing cat-and-mouse game between those

who seek an unfair advantage and the scientists working to protect the integrity of sport.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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